Cas no 1489087-31-1 (Piperazine, 1-(3-azetidinyl)-4-(cyclopropylsulfonyl)-)

• Product Name: Piperazine, 1-(3-azetidinyl)-4-(cyclopropylsulfonyl)-
• CAS No: 1489087-31-1
• MF: C₁₀H₁₉N₃O₂S
• MW: 245.341760873795
• CID: 5190365
• Update Time: 2025-06-12

Piperazine, 1-(3-azetidinyl)-4-(cyclopropylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(3-azetidinyl)-4-(cyclopropylsulfonyl)-

• Inchi： 1S/C10H19N3O2S/c14-16(15,10-1-2-10)13-5-3-12(4-6-13)9-7-11-8-9/h9-11H,1-8H2
• InChI Key： UWUBLFKXDXHLHG-UHFFFAOYSA-N
• SMILES： N1(C2CNC2)CCN(S(C2CC2)(=O)=O)CC1

Additional information on Piperazine, 1-(3-azetidinyl)-4-(cyclopropylsulfonyl)-

Piperazine, 1-(3-azetidinyl)-4-(cyclopropylsulfonyl) (CAS No. 1489087-31-1): A Comprehensive Overview in Modern Chemical Research

Compound Piperazine, 1-(3-azetidinyl)-4-(cyclopropylsulfonyl) (CAS No. 1489087-31-1) represents a fascinating intersection of heterocyclic chemistry and sulfonamide pharmacology. This compound, characterized by its intricate molecular framework, has garnered significant attention in the pharmaceutical and chemical research communities due to its potential therapeutic applications and unique structural properties.

The molecular structure of Piperazine, 1-(3-azetidinyl)-4-(cyclopropylsulfonyl) incorporates a piperazine moiety linked to a 3-azetidinyl group, further substituted with a cyclopropylsulfonyl group. This configuration endows the compound with distinct physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in drug design and development.

In recent years, the field of medicinal chemistry has witnessed a surge in the exploration of sulfonamide derivatives due to their broad spectrum of biological activities. The presence of the cyclopropylsulfonyl group in Piperazine, 1-(3-azetidinyl)-4-(cyclopropylsulfonyl) is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various biological targets. This has led to its investigation as a potential lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of Piperazine, 1-(3-azetidinyl)-4-(cyclopropylsulfonyl) is its role in the discovery of new pharmacophores. Researchers have leveraged its structural motifs to design molecules with enhanced efficacy and reduced side effects. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity against certain enzymatic targets implicated in inflammatory and infectious diseases.

The synthesis of Piperazine, 1-(3-azetidinyl)-4-(cyclopropylsulfonyl) presents unique challenges due to the complexity of its molecular architecture. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to achieve high yields and purity. These techniques not only highlight the synthetic prowess of modern organic chemistry but also contribute to the efficient production of complex molecules for further study.

From a computational chemistry perspective, the study of Piperazine, 1-(3-azetidinyl)-4-(cyclopropylsulfonyl) has provided valuable insights into molecular interactions and drug-receptor binding dynamics. Molecular docking simulations have been instrumental in elucidating how this compound interacts with biological targets at the atomic level. These findings have informed the rational design of next-generation analogues with improved pharmacological profiles.

The pharmacological evaluation of Piperazine, 1-(3-azetidinyl)-4-(cyclopropylsulfonyl) has revealed intriguing biological activities that warrant further investigation. Preclinical studies have indicated potential efficacy in modulating pathways associated with neurological disorders and metabolic diseases. The compound's ability to interact with multiple targets simultaneously makes it an attractive candidate for multitarget drug discovery efforts.

In conclusion, Piperazine, 1-(3-azetidinyl)-4-(cyclopropylsulfonyl) (CAS No. 1489087-31-1) exemplifies the innovative spirit of contemporary chemical research. Its unique structure and promising biological activities position it as a key player in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation for years to come.